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Compound of Interest

Compound Name: Rosuvastatin

Cat. No.: B1679574 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rosuvastatin is a synthetic lipid-lowering agent belonging to the statin class of drugs. It is a

highly effective inhibitor of 3-hydroxy-3-methylglutaryl-coenzyme A (HMG-CoA) reductase, the

rate-limiting enzyme in the cholesterol biosynthesis pathway. This technical guide provides an

in-depth overview of the molecular structure and key chemical properties of rosuvastatin,

intended to support research, drug development, and quality control activities.

Molecular Structure
Rosuvastatin is a complex synthetic molecule with a chemical structure that is key to its

pharmacological activity.

IUPAC Name: (3R,5S,6E)-7-[4-(4-fluorophenyl)-6-(isopropyl)-2-

[methyl(methylsulfonyl)amino]pyrimidin-5-yl]-3,5-dihydroxyhept-6-enoic acid[1]

CAS Number: 287714-41-4[1]

The structure of rosuvastatin features a dihydroxy heptenoic acid side chain, which is a

structural analog of the HMG-CoA substrate. This part of the molecule is crucial for its

competitive inhibition of the HMG-CoA reductase enzyme. The core of the molecule is a
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substituted pyrimidine ring system, which contributes to the overall binding affinity and

selectivity of the drug.

Chemical Properties
A thorough understanding of the physicochemical properties of rosuvastatin is essential for its

formulation, delivery, and analytical characterization.

Property Value References

Molecular Formula C₂₂H₂₈FN₃O₆S [1]

Molecular Weight 481.54 g/mol [2][3]

Physical Appearance White crystalline powder

Melting Point
Begins to melt at 155 °C with

no definitive melting point.
[1]

pKa 4.0 [1]

Solubility

Sparingly soluble in water and

methanol; slightly soluble in

ethanol.

[1]

LogP (Octanol/Water Partition

Coefficient)
0.13 (at pH 7.0) [1]

Signaling Pathway: HMG-CoA Reductase Inhibition
Rosuvastatin exerts its lipid-lowering effects by competitively inhibiting HMG-CoA reductase, a

key enzyme in the mevalonate pathway, which is responsible for cholesterol biosynthesis. By

blocking this enzyme, rosuvastatin reduces the endogenous production of cholesterol in the

liver. This leads to an upregulation of LDL receptors on the surface of hepatocytes, which in

turn increases the clearance of LDL cholesterol from the bloodstream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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